2,5-Dichlorobenzylamine hydrochloride

• IUPAC Name: (2,5-dichlorophenyl)methanamine;hydrochloride
• InChI: InChI=1S/C7H7Cl2N.ClH/c8-6-1-2-7(9)5(3-6)4-10;/h1-3H,4,10H2;1H
• InChI Key: HVNKYAIWUNGQDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CN)Cl.Cl
• Molecular Formula: C7H8Cl3N
• Molecular Weight: 212.5 g/mol
• CAS No.: 42365-57-1

Description

2,5-Dichlorobenzylamine is a chemical compound with the molecular formula C7H7Cl2N and a molecular weight of 176.043. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals.

Molecular Structure Analysis

The molecular structure of 2,5-Dichlorobenzylamine can be represented by the InChI string: InChI=1S/C7H7Cl2N/c8-6-1-2-7(9)5(3-6)4-10/h1-3H,4,10H2. This structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

2,5-Dichlorobenzylamine has a melting point of 191-192 °C and a boiling point of 74-76 °C/0.1 mmHg. It has a density of 1.3172 g/mL at 25 °C and a refractive index of n20/D 1.579. It is not miscible or difficult to mix.

Scientific Research Applications

Synthesis for LC-MS Assays

2,5-Dichlorobenzylamine hydrochloride has been utilized in the synthesis of complex compounds. Specifically, it has been elaborated to provide an internal standard for use in liquid chromatography-mass spectrometry (LC-MS) assays. This involves converting commercially available aniline into the target compound through a series of chemical reactions, demonstrating its value in creating precise and accurate standards for analytical chemistry (Harwood, 2004).

Antimycobacterial Properties

In the field of medicinal chemistry, certain derivatives of benzylamines, like N-methyl-3,5-dichlorobenzylamine, have been synthesized and evaluated for their antimycobacterial properties. These compounds have shown significant inhibitory effects on various Mycobacterium species, indicating the potential for developing new treatments for diseases like tuberculosis (Meindl et al., 1984).

Algicidal Activity

Research into the algicidal activity of dichlorobenzylamine derivatives has shown promising results. Specifically, certain derivatives have demonstrated high effectiveness against harmful red tides, a type of algal bloom that can cause significant ecological and economic damage. These compounds could potentially be used to control harmful algae species in various aquatic environments (Choi et al., 2016).

Role in Photocyclization

2,5-Dichlorobenzylamine has also been involved in studies of photocyclization, a chemical process important in organic synthesis. Research in this area includes the study of absolute asymmetric photocyclization using cocrystal approaches, demonstrating the compound's utility in advanced organic synthesis techniques (Koshima et al., 2005).

Pharmaceutical Synthesis

In pharmaceutical chemistry, benzylamines, including dichlorobenzylamine derivatives, play a critical role as structural motifs in numerous drugs. Their synthesis via direct amination of benzyl alcohols, involving compounds like 2,5-dichlorobenzylamine, is significant for developing sustainable and efficient methods to produce these important pharmaceutical compounds (Yan et al., 2016).

Safety and Hazards

2,5-Dichlorobenzylamine is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.